2-(1,3-Dioxo-4-azaisoindolin-2-yl)glutaramic acid

• Molecular Formula: C12H11N3O5
• Molecular Weight: 277.23 g/mol
• IUPAC Name: 5-amino-2-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)-5-oxopentanoic acid
• InChI: InChI=1S/C12H11N3O5/c13-8(16)4-3-7(12(19)20)15-10(17)6-2-1-5-14-9(6)11(15)18/h1-2,5,7H,3-4H2,(H2,13,16)(H,19,20)
• InChI Key: AAORWVZGJAYJPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=O)N(C2=O)C(CCC(=O)N)C(=O)O)N=C1

Description

2-(1,3-Dioxo-4-azaisoindolin-2-yl)glutaramic acid is a useful research compound. Its molecular formula is C12H11N3O5 and its molecular weight is 277.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred suspension of (S)-glutamine (14.6 g, 100 mmol) and 2,3-pyridinedicarboxylic anhydride (14.9 g, 100 mmol) in 100 mL of acetic acid is heated and refluxed for 1 hour. The reaction solution is cooled to form a solid. The solid is removed by filtration and washed with acetic acid to yield 7.11 g (26%) of 2-(1,3-dioxo-4-azaisoindolin-2-yl)glutaramic acid. The product can be further purified by slurring in 700 mL of refluxing ethanol, cooling, filtering, and drying to produce a white powder with a melting point of 222°-226° C.; 1H NMR (DMSO-d6) δ 13.25 (br s, 1 H, COOH), 9.04 (dd, 1 H, J=1.2, 4.9 Hz, pyr), 8.37 (dd, 1 H, J=1.2, 7.8 Hz, pyr), 7.85 (dd, 1 H, J=4.9, 7.8 Hz, pyr), 7.20 (s, 1--H, CONH2), 6.73 (s, 1 H, CONH2), 4.83 (dd, 1 H, J=10.2, 4.8 Hz, CHN), 2.55-1.90 (m, 4 H, CH2CH2); 13C NMR (DMSO-d6) δ 1173.22, 170.21, 165.8, 165.7, 155.4, 150.9, 131.7, 128.3, 126.9, 51.5, 31.4, 24.0.